Tert-butyl 2-(methylamino)-2-oxoethoxycarbamate

• Molecular Formula: C8H16N2O4
• Molecular Weight: 204.22 g/mol
• IUPAC Name: tert-butyl N-[2-(methylamino)-2-oxoethoxy]carbamate
• InChI: InChI=1S/C8H16N2O4/c1-8(2,3)14-7(12)10-13-5-6(11)9-4/h5H2,1-4H3,(H,9,11)(H,10,12)
• InChI Key: JYIUFVDFTRPIDX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NOCC(=O)NC

Description

Tert-butyl 2-(methylamino)-2-oxoethoxycarbamate is a useful research compound. Its molecular formula is C8H16N2O4 and its molecular weight is 204.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-(tert-butoxycarbonylaminooxy)acetic acid (87a, 1 g, 5.23 mmol) in anhydrous THF was chilled in an ice bath and N-methylmorpholine (863 μL, 7.85 mmol) and isobutyl chloroformate (746 μL, 5.75 mmol) were added sequentially. The mixture was stirred under an N2 atmosphere for 20 min. A 33 wt % solution of methanamine in ethanol (1.3 mL, 10.46 mmol) was added to the reaction which was subsequently allowed to warm to room temperature with stirring overnight. The THF was removed in vacuo and the residue was partitioned between ethyl acetate and water. The organic phase was washed with H2O×2 and dried over anhydrous Na2SO4. The ethyl acetate was removed in vacuo to yield tert-butyl 2-(methylamino)-2-oxoethoxycarbamate (87b, 775 mg, 3.80 mmol).